Cas no 1025230-61-8 ((2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1025230-61-8
• MF: C₁₄H₁₅FN₂O
• MW: 246.280106782913
• MDL: MFCD03410338
• CID: 4677332
• Update Time: 2025-06-30

(2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[(2-fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• (2E)-2-{[(2-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
• (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD03410338
• Inchi： 1S/C14H15FN2O/c1-14(2,3)13(18)10(8-16)9-17-12-7-5-4-6-11(12)15/h4-7,9,17H,1-3H3/b10-9+
• InChI Key： SDXXACLBZHOMRE-MDZDMXLPSA-N
• SMILES： FC1C=CC=CC=1N/C=C(\C#N)/C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile

Compound Introduction: (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1025230-61-8)

The compound (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile, identified by its CAS number 1025230-61-8, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural configuration, has garnered attention for its potential applications in drug development and synthetic chemistry.

At the core of this compound's structure lies a highly functionalized nitrile group, which is appended to a pentanenitrile backbone. The presence of two methyl groups at the 4-position of the pentanenitrile moiety enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. The chalcone-like structure, characterized by the (2E)-configuration of the double bond, contributes to its distinct electronic properties and interaction capabilities with biological targets.

The aromatic ring in this molecule is substituted with a 2-fluoroanilino group, which introduces fluorine atoms at specific positions. Fluorine substitution is a well-documented strategy in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The introduction of fluorine at the para position relative to the aniline ring enhances the compound's lipophilicity and solubility, making it more amenable for formulation into therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel pharmaceuticals. For instance, fluorinated anilines have been shown to exhibit enhanced binding to protein targets due to their ability to engage hydrophobic pockets and form strong hydrogen bonds. This structural feature makes (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile a promising candidate for further exploration in drug discovery programs targeting neurological and inflammatory diseases.

The nitrile group in this compound not only serves as a key functional handle for further chemical modifications but also contributes to its overall bioactivity. Nitriles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups within a single molecular framework suggests that this compound may possess multiple modes of action, which could be advantageous in developing multifunctional therapeutics.

In synthetic chemistry, this compound serves as an excellent building block for constructing more complex molecules. The presence of both a chalcone core and a nitrile group provides multiple opportunities for cross-coupling reactions, condensation reactions, and other transformations that are widely used in drug synthesis. Researchers have leveraged similar structural motifs to develop novel scaffolds with improved pharmacological profiles.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of fluorinated anilines to modulate kinase activity has been extensively studied, and compounds like this one have shown promise in preclinical trials as inhibitors of aberrantly active kinases. The methylidene group at the 2-position provides a site for further derivatization to fine-tune binding interactions with target kinases.

The dimethyl substitution at the 4-position of the pentanenitrile moiety further enhances the compound's suitability for pharmaceutical applications. This steric bulk can improve binding affinity by promoting optimal orientation within biological targets. Additionally, it can influence metabolic stability by hindering access to reactive enzymes that might otherwise degrade the molecule.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling studies suggest that the combination of fluorine substitution and chalcone-like structure may confer high selectivity for certain protein targets. These computational insights have guided synthetic efforts toward optimizing potency and minimizing off-target effects.

The growing interest in fluorinated heterocycles as pharmacophores has also spurred innovation in synthetic methodologies for constructing these complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing fluorine atoms into aromatic rings with high precision. This has allowed chemists to explore new derivatives of compounds like (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile, expanding their therapeutic potential.

In conclusion, (2E)-2-[(2-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1025230-61-8) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups—nitrile, chalcone core, and fluorinated aniline—makes it an attractive candidate for drug development targeting various diseases. Ongoing research continues to uncover new applications for this molecule, underscoring its importance as a tool in modern medicinal chemistry.